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Compound of Interest

Compound Name: Ketoprofen-13CD3 Methyl Ester

Cat. No.: B13449840

Get Quote

Executive Summary & Core Safety Directive
Compound: Ketoprofen-13CD3 Methyl Ester Primary Hazard: Toxic if swallowed (H301),

Skin/Eye Irritant. Radiological Status:NON-RADIOACTIVE. Waste Category: Hazardous

Organic Chemical Waste.

Critical Operational Note: Ketoprofen-13CD3 Methyl Ester is a high-value stable isotope-

labeled standard. Before disposal, verify that the material is truly waste and not a mislabeled

stock solution. Accidental disposal of stable isotopes is a common laboratory financial loss.

Chemical Profile & Hazard Identification
As a Senior Application Scientist, I must emphasize that while the methyl ester modification

alters lipophilicity and the isotope labeling allows for mass spectrometry tracking, the core

biological hazards remain consistent with the parent NSAID (Ketoprofen).
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Parameter Specification Operational Implication

CAS (Parent) 22071-15-4 (Ketoprofen)

Use parent CAS for general

toxicity data if specific isotope

SDS is unavailable.

Isotopes

Carbon-13 (

), Deuterium (

)

Stable Isotopes. Do NOT

dispose of in radioactive waste

streams. Doing so incurs

unnecessary costs and

regulatory scrutiny.

Functional Group Methyl Ester

Susceptible to hydrolysis.

Avoid mixing with strong

acids/bases in waste

containers to prevent

exothermic degradation or

pressure buildup.

GHS Signal DANGER

High toxicity via ingestion;

requires strict segregation from

general trash.

Key Hazard Statements:

H301: Toxic if swallowed.[1][2][3]

H315/H319: Causes skin and serious eye irritation.

Pre-Disposal Protocol: The "Stop-Check" System
To ensure scientific integrity and fiscal responsibility, implement this two-step verification before

physical disposal.

Step 1: Isotope Verification
The Problem: Stable isotopes (

,
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) are often confused with radioisotopes (

,

) by safety officers unfamiliar with mass spectrometry standards.

The Protocol: clearly mark the waste tag as "STABLE ISOTOPE – NON-RADIOACTIVE."

This prevents the waste management team from rejecting the container or flagging it for

radiological screening.

Step 2: Matrix Assessment
Determine the physical state of the waste. The methyl ester form is often dissolved in organic

solvents (Methanol, Acetonitrile) for LC-MS standards.

If Solid (Pure Substance): Dispose of in Solid Hazardous Waste.

If in Solution: The solvent dictates the waste stream (e.g., Halogenated vs. Non-

Halogenated), not the trace amount of Ketoprofen.

Disposal Workflow Logic
The following diagram illustrates the decision matrix for compliant disposal.
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Start: Waste Identification

Is it Radioactive?
(Check Label for 14C/3H)

STOP: Follow Rad Safety Protocol

Yes

Proceed: Stable Isotope (13C/D3)

No (Correct)

Physical State?

Liquid Solution

In Solution

Solid / Pure Substance

Powder/Residue

Solvent Type?

Halogenated Waste
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated Waste
(e.g., MeOH, ACN)

No Halogens

Solid Toxic Waste Bin
(Double Bagged)
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Figure 1: Decision logic for segregating Ketoprofen-13CD3 Methyl Ester waste streams

based on physical state and solvent composition.

Detailed Disposal Procedures
Scenario A: Disposal of Solid Substance
(Powder/Expired Standard)

Container: High-density polyethylene (HDPE) wide-mouth jar or amber glass jar.

Segregation: Do not mix with oxidizers or strong acids.

Procedure:

Wear nitrile gloves, lab coat, and safety glasses.

Transfer the solid material into the waste container inside a fume hood to avoid dust

inhalation.

Rinse the original vial with a small amount of methanol and add the rinsate to the Liquid

Waste stream (see Scenario B).

Label the solid waste container: "Hazardous Waste - Toxic Solid (Ketoprofen Ester)."

Scenario B: Disposal of Liquid Solutions (LC-MS Waste)
Most Ketoprofen-13CD3 Methyl Ester will be disposed of as part of an LC-MS effluent or

stock solution.

Container: 4L or 10L Safety Carboy (HDPE or PTFE-lined).

Segregation:

Acetonitrile/Methanol mixtures: Dispose in Non-Halogenated Organic waste.

Dichloromethane mixtures: Dispose in Halogenated Organic waste.

Procedure:
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Ensure the carboy is grounded (if dispensing large volumes of flammable solvent).

Pour solution through a funnel to prevent spillage.

Cap tightly.[1][2] Do not leave funnels in open waste containers (this is a top OSHA

violation).

Emergency Spill Response
In the event of a spill of the pure standard:

Isolate: Evacuate non-essential personnel from the immediate area.

PPE: Don double nitrile gloves and a P95/N95 respirator if dust is visible.

Containment:

Solid: Cover with wet paper towels to prevent dust generation, then wipe up.

Liquid: Use vermiculite or universal absorbent pads.

Disposal: Place all cleanup materials into a clear plastic bag, seal it, place that bag into a

second bag (double-bagging), and tag as "Hazardous Waste - Debris contaminated with

Toxic Organic."

Regulatory Framework (US Focus)
While Ketoprofen is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List"

(Toxic), it must be treated as Characteristic Hazardous Waste due to its toxicity profile.

RCRA Classification: Likely D001 (Ignitable) if in organic solvent. If solid, it falls under

general "Toxic" criteria based on LD50 data.

Stable Isotope Regulation: There are no NRC (Nuclear Regulatory Commission)

requirements for

or

isotopes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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